Welcome to BenchChem Online Store!
日本語
List
Bench Chemicals
molecular formula C9H10O B1584596 4-Ethylbenzaldehyde CAS No. 4748-78-1

4-Ethylbenzaldehyde

Cat. No. B1584596
CAS RN: 4748-78-1
M. Wt: 134.17 g/mol
InChI Key: QNGNSVIICDLXHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09315495B2

Procedure details

The compound was synthesized as in Example 3.1 using 4-bromobenzaldehyde (250 mg, 1.35 mmol) in place of 5-bromo-2-formylfuran and ethylboronic acid (165 mg, 2.23 mmol) in place of hexylboronic acid to give 4-ethylbenzaldehyde (93 mg, 51%). Used without further characterization.
Name
4-bromobenzaldehyde
Quantity
250 mg
Type
reactant
Reaction Step One
Name
ethylboronic acid
Quantity
165 mg
Type
reactant
Reaction Step One
Name
4-ethylbenzaldehyde
Yield
51%

Identifiers

REACTION_CXSMILES
Br[C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1.[CH2:10](B(O)O)[CH3:11]>>[CH2:10]([C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1)[CH3:11]

Inputs

Step One
Name
4-bromobenzaldehyde
Quantity
250 mg
Type
reactant
Smiles
BrC1=CC=C(C=O)C=C1
Name
ethylboronic acid
Quantity
165 mg
Type
reactant
Smiles
C(C)B(O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-ethylbenzaldehyde
Type
product
Smiles
C(C)C1=CC=C(C=O)C=C1
Measurements
Type Value Analysis
AMOUNT: MASS 93 mg
YIELD: PERCENTYIELD 51%
YIELD: CALCULATEDPERCENTYIELD 51.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.